Cas no 51265-22-6 (2,5-Pyrrolidinedione,1,1'-(1,3-phenylene)bis[3-methyl-)

• Product Name: 2,5-Pyrrolidinedione,1,1'-(1,3-phenylene)bis[3-methyl-
• CAS No: 51265-22-6
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 369496
• PubChem ID: 6452389
• Update Time: 2025-04-19

2,5-Pyrrolidinedione,1,1'-(1,3-phenylene)bis[3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1,3-phenylene)bis[3-methylpyrrolidine-2,5-dione]
• 3-methyl-1-[3-(3-methyl-2,5-dioxopyrrolidin-1-yl)phenyl]pyrrolidine-2,5-dione
• 1,1'-(1,3-Phenylene)bis(3-methylpyrrolidine-2,5-dione)
• 1,1'-benzene-1,3-diylbis(3-methylpyrrolidine-2,5-dione)
• 51265-22-6
• EINECS 257-096-4
• SCHEMBL822035
• DTXSID30965557
• NS00057291
• 2,5-Pyrrolidinedione,1,1'-(1,3-phenylene)bis[3-methyl-

• Inchi： 1S/C16H16N2O4/c1-9-6-13(19)17(15(9)21)11-4-3-5-12(8-11)18-14(20)7-10(2)16(18)22/h3-5,8-10H,6-7H2,1-2H3
• InChI Key： WVUFVHFNYVURHA-UHFFFAOYSA-N
• SMILES： O=C1C(C)CC(N1C1C=CC=C(C=1)N1C(CC(C)C1=O)=O)=O

Computed Properties

• Exact Mass: 300.11108
• Monoisotopic Mass: 300.111007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 0.6
• Topological Polar Surface Area: 74.8

Experimental Properties

• Density: 1.337
• Boiling Point: 656.8°C at 760 mmHg
• Flash Point: 342.7°C
• Refractive Index: 1.598
• PSA: 74.76